Cas no 2172535-93-0 (2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine
• CAS No: 2172535-93-0
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5753237
• PubChem ID: 165765387
• Update Time: 2025-06-08

2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1637596
• 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine
• 2172535-93-0
• 2-(1,5-Dimethylpyrazol-3-yl)-1-propylpyrrolidin-3-amine

• Inchi： 1S/C12H22N4/c1-4-6-16-7-5-10(13)12(16)11-8-9(2)15(3)14-11/h8,10,12H,4-7,13H2,1-3H3
• InChI Key： QGZSJSZNOGXTGZ-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C1C1C=C(C)N(C)N=1)N

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine

Introduction to 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine (CAS No. 2172535-93-0)

2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172535-93-0, belongs to a class of heterocyclic amines that exhibit a wide range of biological activities. The molecular framework of this compound incorporates both pyrazole and pyrrolidine moieties, which are known for their versatility in drug design and development. The presence of dimethyl substituents on the pyrazole ring and the propyl side chain on the pyrrolidine ring contributes to its unique pharmacophoric features, making it a promising candidate for further investigation in therapeutic applications.

The synthesis and characterization of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine have been subjects of extensive research due to its potential role in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with target proteins, providing insights into its mechanism of action. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders.

One of the most compelling aspects of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine is its structural similarity to known bioactive molecules. For instance, analogs containing pyrazole and pyrrolidine motifs have been explored for their anti-inflammatory, antiviral, and anticancer properties. The dimethyl substitution on the pyrazole ring enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the propyl group on the pyrrolidine ring introduces steric hindrance that can influence binding affinity and selectivity.

In recent years, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs) associated with human diseases. 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine has been identified as a potential PPI modulator due to its ability to disrupt aberrant protein interactions that contribute to disease pathogenesis. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of certain kinases and transcription factors, which are implicated in cancer progression and chronic inflammation.

The pharmacokinetic properties of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine are also under investigation. Studies using animal models have shown that the compound exhibits moderate oral bioavailability and favorable metabolic stability. These findings are crucial for assessing its potential as a lead compound for further drug development. Additionally, the compound’s solubility profile has been optimized through structural modifications to enhance its pharmacokinetic properties.

Another area of interest is the potential use of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-1-propylpyrrolidin-3-amine in combination therapy regimens. The ability of this compound to interact with multiple targets suggests that it could be used alongside other drugs to achieve synergistic effects. Combination therapy is particularly relevant in oncology, where multi-target inhibition can lead to more effective tumor suppression. Furthermore, the compound’s potential to modulate inflammatory pathways makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of compounds similar to 2-(1,5-dimethyl-1H-pyrazol-3-y l)-1-propylpyrrolidin -3 -amine. While these trials are still in early stages, they highlight the importance of continued research into this class of molecules. The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians to translate basic research into tangible therapeutic outcomes.

The future direction of research on 2-(1,5-dimethyl - 1H - pyrazol - 3 - yl ) - 1 - prop yl p y r rol idin - 3 - am ine will likely focus on refining its chemical structure to improve its pharmacological profile. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be employed to optimize key pharmacophoric elements. Additionally, advances in high-throughput screening (HTS) technologies will accelerate the identification of new derivatives with enhanced biological activity.

Environmental considerations also play a role in modern drug development. The synthesis methods for 2-( 1 , 5 - dim eth yl - 1 H - p y ra z ol - 3 - y l ) - 1 - prop y l p y r rol idin e - 3 - am ine are being optimized for sustainability by incorporating green chemistry principles. This includes reducing waste generation, minimizing hazardous reagent use, and employing energy-efficient synthetic routes. Such efforts align with broader industry initiatives aimed at reducing the environmental footprint of pharmaceutical manufacturing.

In conclusion,2-( 1 , 5 - dim eth yl - 1 H - p y ra z ol - 3 - y l ) - 1 - prop y l p y r rol idin e - 3 am ine (CAS No. 2172535–93–0) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration. As research continues to uncover new insights into its mechanisms of action, this compound holds promise for improving patient outcomes through innovative therapeutic strategies.